Cas no 1956436-89-7 ((9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH)

• Product Name: (9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH
• CAS No: 1956436-89-7
• MF: C₃₁H₂₉ClN₂O₆
• MW: 561.024767637253
• MDL: MFCD21604002
• CID: 5153342
• Update Time: 2025-05-23

(9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH
• (2S)-3-{1-[(tert-butoxy)carbonyl]-7-chloro-1H-indol-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• ·?L-?Tryptophan, 7-?chloro-?1-?[(1,?1-?dimethylethoxy)?carbonyl]?-?N-?[(9H-?fluoren-?9-?ylmethoxy)?carbonyl]?-
• Fmoc-L-Trp(7-Cl)-OH
• N-α-(9-Fluorenylmethoxycarbonyl)-7-chloro-L-tryptophan
• N-Fmoc-1-Boc-7-chloro-L-tryptophan

• MDL： MFCD21604002
• Inchi： 1S/C31H29ClN2O6/c1-31(2,3)40-30(38)34-16-18(19-13-8-14-25(32)27(19)34)15-26(28(35)36)33-29(37)39-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-14,16,24,26H,15,17H2,1-3H3,(H,33,37)(H,35,36)/t26-/m0/s1
• InChI Key： CGPBVZDUOZWENA-SANMLTNESA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C(Cl)=CC=C2)N(C(OC(C)(C)C)=O)C=1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on (9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH

Compound CAS No 1956436-89-7: (9H-Fluoren-9-yl)MethOxy]Carbonyl L-Trp(7-Cl)-OH

The compound CAS No 1956436-89-7, also known as L-Trp(7-Cl)-OH with a (9H-fluoren-9-yl)methoxy carbonyl group, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of tryptophan, a naturally occurring amino acid, which has been chemically modified to introduce a fluorenylmethoxycarbonyl (Fmoc) group at the 7-chloro position of the indole ring. This modification enhances the molecule's stability, solubility, and bioavailability, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of L-Trp(7-Cl)-OH derivatives in targeting specific biological pathways. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The Fmoc group plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring its effective delivery to target sites within the body.

From a structural perspective, CAS No 1956436-89-7 consists of a tryptophan backbone with a chloro substitution at the 7-position of the indole ring. The Fmoc group is attached via an oxygen atom, forming a stable carbamate linkage. This unique structure not only enhances the molecule's stability but also provides a platform for further chemical modifications, enabling researchers to explore its potential in various applications.

One of the most promising applications of this compound lies in its use as a building block for peptide synthesis. The Fmoc group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring high yields and purity of the final product. This has made L-Trp(7-Cl)-OH derivatives indispensable in the development of complex peptide-based drugs.

Moreover, recent advancements in computational chemistry have allowed researchers to predict the binding affinities of CAS No 1956436-89-7 to various protein targets with unprecedented accuracy. These studies have revealed that the compound has potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cancer and inflammation.

In terms of synthesis, L-Trp(7-Cl)-OH can be prepared through a multi-step process involving chlorination of tryptophan followed by coupling with fluorenylmethyloxycarbonyl chloride (FMOC Cl). The reaction conditions are optimized to ensure high purity and yield, making this compound readily available for research purposes.

Despite its complexity, CAS No 1956436-89-7 has demonstrated remarkable versatility across multiple disciplines. Its ability to serve as both a research tool and a potential therapeutic agent underscores its importance in modern chemical biology.